Cas no 239439-25-9 (Benzamide,N-(2-methoxyethylidene)-)

• Product Name: Benzamide,N-(2-methoxyethylidene)-
• CAS No: 239439-25-9
• Molecular Formula: C₁₀H₁₁NO₂
• Molecular Weight: 177.19984
• CID: 245583
• PubChem ID: 45122966

Benzamide,N-(2-methoxyethylidene)- Properties

Names and Identifiers

• Benzamide,N-(2-methoxyethylidene)-
• Benzamide, N-(2-methoxyethylidene)- (9CI)
• N-(2-methoxyethylidene)benzamide
• 239439-25-9
• DTXSID50669409
• N-[(1E)-2-Methoxyethylidene]benzamide

• InChIKey： DEISKHJJEMPHIW-YRNVUSSQSA-N
• Inchi： InChI=1S/C10H11NO2/c1-13-8-7-11-10(12)9-5-3-2-4-6-9/h2-7H,8H2,1H3/b11-7+
• SMILES： COC/C=N/C(=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 177.07903
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 177.079
• Heavy Atom Count: 13
• Complexity: 183
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• PSA: 38.66